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molecular formula C9H8BrNO B1268073 3-Bromo-4-methoxyphenylacetonitrile CAS No. 772-59-8

3-Bromo-4-methoxyphenylacetonitrile

Cat. No. B1268073
CAS RN: 772-59-8
M. Wt: 226.07 g/mol
InChI Key: OBJKHHRZMIIEOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08791267B2

Procedure details

To a mixture of compound 4-methoxyphenyl acetonitrile (5.88 g, 40 mmol), KBr (9.52 g, 80 mmol), tetrabutylammonium chloride (332 mg, 1.2 mmol) in dichloroethane (80 mL), was added 21% w/w nitric acid (48 g, 160 mmol). The reaction mixture was stirred at rt for 20 h, diluted with dichloromethane (80 mL) and washed with sat. NaHCO3 aq. (2×50 mL), water (2×50 mL), brine and dried over Na2SO4. After removal of solvent under vacuum, the residue was triturated with Et2O (10 ml)/hexanes (40 ml) to give 6.32 g of product; Yield: 70%.
Name
4-methoxyphenyl acetonitrile
Quantity
5.88 g
Type
reactant
Reaction Step One
Name
KBr
Quantity
9.52 g
Type
reactant
Reaction Step One
Name
tetrabutylammonium chloride
Quantity
332 mg
Type
catalyst
Reaction Step One
Name
dichloroethane
Quantity
80 mL
Type
solvent
Reaction Step One
Name
nitric acid
Quantity
48 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
80 mL
Type
solvent
Reaction Step Three
Name
product
Yield
70%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][C:10]#[N:11])=[CH:5][CH:4]=1.[K+].[Br-:13].[N+]([O-])(O)=O>[Cl-].C([N+](CCCC)(CCCC)CCCC)CCC.ClC(Cl)C.ClCCl>[Br:13][C:4]1[CH:5]=[C:6]([CH2:9][C:10]#[N:11])[CH:7]=[CH:8][C:3]=1[O:2][CH3:1] |f:1.2,4.5|

Inputs

Step One
Name
4-methoxyphenyl acetonitrile
Quantity
5.88 g
Type
reactant
Smiles
COC1=CC=C(C=C1)CC#N
Name
KBr
Quantity
9.52 g
Type
reactant
Smiles
[K+].[Br-]
Name
tetrabutylammonium chloride
Quantity
332 mg
Type
catalyst
Smiles
[Cl-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
dichloroethane
Quantity
80 mL
Type
solvent
Smiles
ClC(C)Cl
Step Two
Name
nitric acid
Quantity
48 g
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Three
Name
dichloromethane
Quantity
80 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at rt for 20 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with sat. NaHCO3 aq. (2×50 mL), water (2×50 mL), brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
After removal of solvent under vacuum
CUSTOM
Type
CUSTOM
Details
the residue was triturated with Et2O (10 ml)/hexanes (40 ml)

Outcomes

Product
Details
Reaction Time
 20 h
Name
product
Type
product
Smiles
BrC=1C=C(C=CC1OC)CC#N
Measurements
Type Value Analysis
AMOUNT: MASS 6.32 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 69.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.